Cas no 33803-58-6 (2-Heptanone, 1-(triphenylphosphoranylidene)-)

• Product Name: 2-Heptanone, 1-(triphenylphosphoranylidene)-
• CAS No: 33803-58-6
• MF: C₂₅H₂₇OP
• MW: 374.45504784584
• CID: 1460152
• PubChem ID: 10761944
• Update Time: 2025-04-20

2-Heptanone, 1-(triphenylphosphoranylidene)- Chemical and Physical Properties

Names and Identifiers

• 2-Heptanone, 1-(triphenylphosphoranylidene)-
• 1-(triphenyl-λ⁵-phosphanylidene)heptan-2-one
• hexanoylmethylene triphenylphosphorane
• SCHEMBL11084479
• 2-oxoheptylidenetriphenylphosphorane
• DTXSID70444558
• hexanoylmethylenetriphenylphosphorane
• 33803-58-6
• DERLEQYHZCMIPL-UHFFFAOYSA-N

• Inchi： 1S/C25H27OP/c1-2-3-7-14-22(26)21-27(23-15-8-4-9-16-23,24-17-10-5-11-18-24)25-19-12-6-13-20-25/h4-6,8-13,15-21H,2-3,7,14H2,1H3
• InChI Key： DERLEQYHZCMIPL-UHFFFAOYSA-N
• SMILES： P(=CC(CCCCC)=O)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 374.18011
• Monoisotopic Mass: 374.179952478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• LogP: 4.93210